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Compound of Interest

Compound Name: Bromodifluoromethane

Cat. No.: B075531

Vapor Pressure of Bromodifluoromethane: A
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the vapor pressure of
bromodifluoromethane (CHBrFz), also known as Halon 1201 or R-22B1. The following
sections detail quantitative vapor pressure data at various temperatures, a description of a
common experimental protocol for such measurements, and a visualization of the chemical
pathway relevant to its environmental impact.

Data Presentation: Vapor Pressure of
Bromodifluoromethane

The vapor pressure of a compound is a fundamental thermodynamic property indicating its
volatility. The following table summarizes the temperatures at which bromodifluoromethane
reaches specific vapor pressures. This data is crucial for applications ranging from chemical
process design to environmental modeling.
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Vapor Pressure (kPa) Temperature (°C) Temperature (K)
0.001 -128 145.15
0.01 -111.4 161.75
0.1 -89.7 183.45
1 -59.7 213.45
10 -16 257.15
100 5 278.15

Data sourced from a compilation by the NYU Physics department, referencing the CRC
Handbook of Thermophysical and Thermochemical Data.[1]

Experimental Protocols: Measuring Vapor Pressure

The determination of vapor pressure for compounds like bromodifluoromethane is typically
achieved through established experimental methods. A prevalent and accurate technique is the
static method.

Principle of the Static Method:

The static method involves introducing a pure sample of the substance into a vacuum-sealed,
temperature-controlled apparatus. The sample is allowed to reach thermal equilibrium, at which
point the pressure exerted by the vapor in the headspace is measured directly.

Generalized Experimental Workflow:

o Sample Preparation: A high-purity sample of bromodifluoromethane is obtained and
degassed to remove any dissolved atmospheric gases. This is a critical step to ensure that
the measured pressure is solely due to the vapor of the substance.

o Apparatus Setup: The core of the apparatus consists of a thermostated sample cell
connected to a high-precision pressure transducer (e.g., a capacitance manometer) and a
vacuum system. The temperature of the sample cell is precisely controlled and monitored.
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o Evacuation: The entire system is evacuated to a high vacuum to remove any residual air or
impurities.

o Sample Introduction: A small amount of the degassed bromodifluoromethane sample is
introduced into the sample cell.

o Equilibrium: The sample is maintained at a constant, precisely measured temperature until
the vapor pressure reading stabilizes, indicating that thermodynamic equilibrium between the
liquid and vapor phases has been reached.

o Data Acquisition: The equilibrium vapor pressure and the corresponding temperature are
recorded.

o Temperature Variation: The temperature of the sample cell is then incrementally changed,
and the process is repeated to obtain a series of vapor pressure measurements at different
temperatures.

The precision of this method relies on the accuracy of the temperature and pressure
measurement instruments. Modern setups can achieve high precision over a wide range of
temperatures and pressures.[2]

Mandatory Visualization: Catalytic Ozone Depletion
Cycle by Bromine

Bromodifluoromethane is classified as an ozone-depleting substance.[3] Upon reaching the
stratosphere, it can be photolyzed by ultraviolet radiation, releasing a bromine atom. This
bromine atom can then act as a catalyst in a cycle that destroys ozone molecules. The
following diagram illustrates this catalytic cycle.
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Catalytic Ozone Depletion Cycle Involving Bromine
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Caption: Catalytic cycle showing the destruction of ozone by a bromine atom.

This catalytic cycle demonstrates how a single bromine atom can destroy numerous ozone
molecules, highlighting the significant environmental impact of bromine-containing compounds
like bromodifluoromethane in the stratosphere.[4][5][6]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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